7-Oxoheptanenitrile

• CAS No.: 18214-15-8
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 7-oxoheptanenitrile
• InChI: InChI=1S/C7H11NO/c8-6-4-2-1-3-5-7-9/h7H,1-5H2
• InChI Key: SMNFKQSLBIZTHH-UHFFFAOYSA-N
• Canonical SMILES: C(CCC=O)CCC#N

Description

7-Oxoheptanenitrile is a nitrile-containing compound featuring a ketone group at the seventh carbon of its aliphatic chain. For instance, 7-(4-methoxyphenyl)-7-oxoheptanenitrile (CAS: 898786-66-8) and 7-(4-iodophenyl)-7-oxoheptanenitrile (Ref: 10-F392366) are aromatic derivatives where the oxo group is conjugated with a substituted phenyl ring . These compounds are synthesized for applications in organic chemistry and pharmaceutical intermediates, often leveraging the reactivity of the nitrile and ketone groups for further functionalization .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of 7-oxoheptanenitrile derivatives with structurally related nitriles, focusing on molecular properties, substituent effects, and applications.

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Molecular Weight	Substituents/Functional Groups	Key Properties/Applications	References
7-(4-Methoxyphenyl)-7-oxoheptanenitrile	C₁₄H₁₅NO₂	231.29	4-methoxyphenyl, oxo, nitrile	Intermediate in drug synthesis; aromatic conjugation enhances stability
7-(4-Iodophenyl)-7-oxoheptanenitrile	C₁₃H₁₂INO	325.15	4-iodophenyl, oxo, nitrile	Potential halogenated intermediate; iodine substituent aids in cross-coupling reactions
7-Hydroxyheptanenitrile	C₇H₁₃NO	127.18	Hydroxyl, nitrile	Polar due to -OH; used in collision cross-section studies (predicted CCS: 144.5 Ų)
7-(Methylthio)heptanenitrile	C₈H₁₅NS	157.28	Methylthio (-SMe), nitrile	Sulfur-containing nitrile; organosulfur applications
7-(1-Hydroxycyclopentyl)heptanenitrile	C₁₂H₂₁NO	195.30	Cyclopentyl-hydroxyl, nitrile	Cyclic substituent influences steric and electronic profiles